![molecular formula F5I B1584366 Iodine pentafluoride CAS No. 7783-66-6](/img/structure/B1584366.png)
Iodine pentafluoride
Overview
Description
Iodine Pentafluoride is an interhalogen compound with the chemical formula IF5 . It is one of the fluorides of iodine and is a colorless liquid, although impure samples may appear yellow . It is used as a fluorination reagent and even a solvent in specialized syntheses .
Synthesis Analysis
This compound can be synthesized by burning solid iodine in fluorine gas . This exothermic reaction is still used to produce this compound, although the reaction conditions have been improved .
Molecular Structure Analysis
The molecular formula of this compound is F5I . It has an average mass of 221.896 Da and a monoisotopic mass of 221.896469 Da . The structure of IF5 contains five bonded and one nonbonded electron domains, giving an octahedral e-domain geometry and a square pyramidal molecular geometry .
Chemical Reactions Analysis
IF5 reacts vigorously with water forming hydrofluoric acid and iodic acid . Upon treatment with fluorine, it converts to iodine heptafluoride . It has been used as a solvent for handling metal fluorides .
Physical And Chemical Properties Analysis
This compound is a pale yellow liquid . It has a boiling point of 100.5±9.0 °C at 760 mmHg . It is also a powerful oxidizing agent . It reacts with water to make hydrofluoric acid .
Scientific Research Applications
Synthesis Methods
Iodine pentafluoride's properties and preparation methods have been a significant focus in research. The most common method for its preparation is the combustion reaction of solid or liquid iodine in fluorine gas, which has been industrialized for practical applications (Jianchun, 2013).
Industrial and Analytical Chemistry Applications
IF₅ is used industrially as a fluorinating reagent. It's also noted for its role in the production of pharmaceutical intermediates and as a powerful, selective oxidant in analytical chemistry. Its application extends to the production of [18F]-fluorinated radiotracers used in Positron Emission Tomography (PET) (Zhdankin, 2021).
Redox Reactions and Chemical Synthesis
IF₅ has been investigated for its role in redox reactions, especially involving uranium hexafluoride. These studies provide insights into chemical synthesis processes and the behavior of various compounds under different conditions (Sanyal, Sharp, & Winfield, 1981).
Microwave Spectroscopy
The microwave spectrum of this compound has been analyzed, revealing it as a symmetric rotor with C4v symmetry. Such studies are crucial in understanding molecular structures and interactions (Pierce & Cornwell, 1967).
Calorimetric Studies
Calorimetric studies of IF₅ have provided detailed data on its heat capacity, enthalpy of fusion and vaporization, and other thermodynamic properties. This information is vital for its safe handling and utilization in various applications (Osborne, Schreiner, & Selig, 1971).
Structural Analysis
The study of IF₅'s ability to act as a fluoride ion acceptor and the investigation of hexafluoroiodate(V) salts have been significant in understanding the nature and structure of these compounds. This research provides crucial insights into the chemical and physical properties of IF₅ and its derivatives (Greene, Downs, & Wilkinson, 1991).
Vibrational Spectroscopy and Polymerization Studies
The Raman and infrared spectra of IF₅ have been studied extensively. These studies have revealed interesting aspects such as Fermi resonance and evidence of polymerization in the liquid state, contributing to the understanding of its molecular behavior (Gillespie & Clase, 1967); (Selig & Holzman, 1969).
Potential Constants and Thermodynamic Properties
Research has also focused on determining the potential constants and thermodynamic properties of IF₅. Such studies are crucial for predicting its behavior under various conditions and for its application in different chemical processes (Nagarajan, 1962).
Mechanism of Action
Target of Action
Iodine pentafluoride is an interhalogen compound with the chemical formula IF5 . It primarily targets water and organic compounds, where it acts as a powerful oxidizing agent .
Mode of Action
This compound reacts vigorously with water, forming hydrofluoric acid and iodic acid . The reaction can be represented as follows:
IF5+3H2O→HIO3+5HFIF_5 + 3H_2O \rightarrow HIO_3 + 5HFIF5+3H2O→HIO3+5HF
. It can also react with fluorine to convert into iodine heptafluoride .Biochemical Pathways
It’s known that iodine plays a crucial role in the synthesis of thyroid hormones, specifically t4 (tetraiodo-l-thyronine) and t3 (triiodo-l-thyronine) .
Pharmacokinetics
It’s known that this compound is a colorless liquid, although impure samples may appear yellow . It has a melting point of 9.43 °C and a boiling point of 97.85 °C . It reacts with water , which could potentially affect its bioavailability.
Result of Action
The result of this compound’s action is the formation of hydrofluoric acid and iodic acid when it reacts with water . It can also act as a fluorination reagent and even a solvent in specialized syntheses .
Action Environment
This compound is a powerful oxidizing agent . It reacts with water to release hydrofluoric acid , which means its action, efficacy, and stability can be influenced by environmental factors such as the presence of water. It’s also worth noting that this compound is toxic, an oxidizer, corrosive, and reacts with water to release HF .
Safety and Hazards
Iodine Pentafluoride is classified as an oxidizer, poison, and corrosive . It is a toxic colorless fuming liquid that decomposes by water to iodine and hydrofluoric acid . Contact with organic materials may cause their ignition . It is corrosive to metals and tissue . Prolonged exposure of the container to fire or heat may result in their violent rupturing and rocketing .
properties
IUPAC Name |
pentafluoro-λ5-iodane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/F5I/c1-6(2,3,4)5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIYEPACCBMRLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
FI(F)(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F5I | |
Record name | IODINE PENTAFLUORIDE | |
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Record name | iodine pentafluoride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Iodine_pentafluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2052524 | |
Record name | Iodine pentafluoride | |
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Molecular Weight |
221.8965 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Iodine pentafluoride appears as a toxic colorless fuming liquid (m.p. 9 °C). Decomposed by water to iodine and hydrofluoric acid. Contact with organic materials may cause their ignition. Corrosive to metals and tissue. Prolonged exposure of the container to fire or heat may result in their violent rupturing and rocketing. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects., Liquid, Colorless fuming liquid (Melting Point = 48 degrees F); [CAMEO] | |
Record name | IODINE PENTAFLUORIDE | |
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Record name | Iodine fluoride (IF5) | |
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Record name | Iodine pentafluoride | |
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CAS RN |
7783-66-6 | |
Record name | IODINE PENTAFLUORIDE | |
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Record name | Iodine pentafluoride | |
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Record name | Iodine pentafluoride | |
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Record name | Iodine fluoride (IF5) | |
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Record name | Iodine pentafluoride | |
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Record name | IODINE PENTAFLUORIDE | |
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